Cas no 6646-63-5 (Methyl 1-hydroxy-6-nitrobenzimidazole-2-carboxylate)

Methyl 1-hydroxy-6-nitrobenzimidazole-2-carboxylate structure
6646-63-5 structure
Product Name:Methyl 1-hydroxy-6-nitrobenzimidazole-2-carboxylate
CAS No:6646-63-5
MF:C9H7N3O5
MW:237.168981790543
CID:883787
PubChem ID:272456
Update Time:2025-04-19

Methyl 1-hydroxy-6-nitrobenzimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-hydroxy-6-nitrobenzimidazole-2-carboxylate
    • 2-Methoxycarbonyl-5-nitro-benzimidazol-3-oxid
    • 5-nitro-3-oxy-1H-benzoimidazole-2-carboxylic acid methyl ester
    • AC1L6RTF
    • AC1Q20MN
    • AG-K-97059
    • AR-1J4343
    • CTK5C4782
    • methyl 1-hydroxy-6-nitro-1h-benzimidazole-2-carboxylate
    • NSC116843
    • 6646-63-5
    • NSC-116843
    • DTXSID60297611
    • Inchi: 1S/C9H7N3O5/c1-17-9(13)8-10-6-3-2-5(12(15)16)4-7(6)11(8)14/h2-4,14H,1H3
    • InChI Key: MFXHZFCYHFHYQV-UHFFFAOYSA-N
    • SMILES: ON1C(C(=O)OC)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 237.03861
  • Monoisotopic Mass: 237.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.67
  • Boiling Point: 491.5°C at 760 mmHg
  • Flash Point: 251.1°C
  • Refractive Index: 1.696
  • PSA: 107.49
  • LogP: 1.81440
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